Ethyl 5-(2-(4-ethoxyphenyl)acetamido)-3-methylthiophene-2-carboxylate

• IUPAC Name: ethyl 5-[[2-(4-ethoxyphenyl)acetyl]amino]-3-methylthiophene-2-carboxylate
• InChI: InChI=1S/C18H21NO4S/c1-4-22-14-8-6-13(7-9-14)11-15(20)19-16-10-12(3)17(24-16)18(21)23-5-2/h6-10H,4-5,11H2,1-3H3,(H,19,20)
• InChI Key: HTTKLGRVAQJIOZ-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)CC(=O)NC2=CC(=C(S2)C(=O)OCC)C
• Molecular Formula: C18H21NO4S
• Molecular Weight: 347.4 g/mol

Description

Ethyl 5-(2-(4-ethoxyphenyl)acetamido)-3-methylthiophene-2-carboxylate is a chemical compound that has gained significant attention in the scientific research community due to its potential applications in various fields.

Scientific Research Applications

Medicinal Chemistry: Antimicrobial Agents

. These compounds can be synthesized to target a range of bacterial and fungal species, potentially leading to new treatments for infections.

Organic Semiconductors

. Their ability to conduct electricity while maintaining flexibility makes them ideal for use in electronic devices like organic field-effect transistors (OFETs) and organic light-emitting diodes (OLEDs).

Material Science: Corrosion Inhibitors

. They protect metals from corroding by forming a barrier when applied to the metal’s surface, which is crucial in extending the life of metal components in industrial machinery and infrastructure.

Pharmacological Properties: Analgesics

. They may interact with biological receptors to reduce pain, although their exact mechanism of action would require further research.

OLEDs: Light-Emitting Materials

. Their electronic properties allow them to emit light when an electric current is applied, which is essential for creating brighter and more energy-efficient displays.

Industrial Applications: Solvents

. They can be used in processes such as extraction, purification, and chemical reactions where a stable, non-reactive medium is required.